Cas no 18406-41-2 (3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane)

3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane is a silane-based crosslinking agent with a symmetrical structure, featuring two silicon centers linked by an ethylene glycol bridge. Its key advantages include high reactivity due to the presence of four methoxy groups, which facilitate hydrolysis and condensation reactions under mild conditions. This compound is particularly useful in sol-gel processes, where it acts as a precursor for hybrid organic-inorganic materials, enhancing thermal stability and mechanical properties. Its bifunctional design enables efficient network formation in polymer matrices, making it valuable for coatings, adhesives, and nanocomposites. The product's stability and controlled reactivity ensure consistent performance in demanding applications.
3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane structure
18406-41-2 structure
Product Name:3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane
CAS No:18406-41-2
MF:C8H22O6Si2
MW:270.427685260773
MDL:MFCD00053672
CID:51027
PubChem ID:125307107
Update Time:2025-06-09

3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane Chemical and Physical Properties

Names and Identifiers

    • 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane
    • 1,2-Bis(trimethoxysilyl)ethane
    • BIS(TRIMETHOXYSILYL)ETHANE
    • trimethoxy(2-trimethoxysilylethyl)silane
    • 1,2-bis(trimethoxysilyl)ethan
    • 1,2-Ethylenebis(trimethoxysilane)
    • 1,4-Disilabutane,1,1,1,4,4,4-hexamethoxy
    • 2,7-Dioxa-3,6-disilaoctane,3,3,6,6-tetramethoxy
    • bis(trimethoxysilyl)
    • Dow corning X1-6145A
    • EINECS 242-285-6
    • Ethylenebis(trimethoxysilane)
    • Hexamethoxydisilylethane
    • hexa-Si-methoxy-Si,Si'-ethane-1,2-diyl-bis-silane
    • hexa-Si-methoxy-Si,Si'-ethanediyl-bis-silane
    • 1,1,1,4,4,4-hexamethoxy-4-disilabutane
    • HEXAMETHOXYDISILYETHANE
    • 1,2-Bis(trimethoxysilyi)ethane
    • 1,2-BIS(TRIMETHOXYLSILYL)ETHANE
    • dowcorningx1-6145a
    • 2,7-Dioxa-3,6-disilaoctane, 3,3,6,6-tetramethoxy-
    • 1,4-Disilabutane, 1,1,1,4,4,4-hexamethoxy-
    • KSC177K1T
    • BRN 1776976
    • 18406-41-2
    • 168259-18-5
    • MFCD00053672
    • NS00052908
    • AKOS015901929
    • FT-0696940
    • AS-76038
    • 4-04-00-04265 (Beilstein Handbook Reference)
    • 1,1,1,4,4,4-Hexamethoxy-1,4-disilabutane
    • DTXSID6066369
    • JCGDCINCKDQXDX-UHFFFAOYSA-N
    • D95407
    • B2927
    • LJZ836PHD3
    • AMY6766
    • SCHEMBL35673
    • 1,2-Bis(trimethoxysilyl)ethane, 96%
    • 1,2-BIS(TRIMETHOXYSILYL)ETHANE, tech
    • DB-027309
    • MDL: MFCD00053672
    • Inchi: 1S/C8H22O6Si2/c1-9-15(10-2,11-3)7-8-16(12-4,13-5)14-6/h7-8H2,1-6H3
    • InChI Key: JCGDCINCKDQXDX-UHFFFAOYSA-N
    • SMILES: [Si](CC[Si](OC)(OC)OC)(OC)(OC)OC
    • BRN: 1776976

Computed Properties

  • Exact Mass: 270.09500
  • Monoisotopic Mass: 270.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.073
  • Melting Point: <0°C
  • Boiling Point: 104°C/5mmHg(lit.)
  • Flash Point: 109 ºC
  • Refractive Index: 1.409
  • PSA: 55.38000
  • LogP: 0.74260
  • Solubility: Uncertain
  • Sensitiveness: Sensitive to humidity

3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane Security Information

3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane Pricemore >>

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3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:18406-41-2)1,2-BIS(TRIMETHOXYSILYL)ETHANE
Order Number:sfd5110
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Amadis Chemical Company Limited
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(CAS:18406-41-2)3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane
Order Number:A1202114
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:47
Price ($):162.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:18406-41-2)Bis(trimethoxysilyl)ethane
Order Number:LE4340;LE8828
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
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Additional information on 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane

Recent Advances in the Application of 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane (CAS: 18406-41-2) in Chemical and Biomedical Research

3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane (CAS: 18406-41-2) is a silicon-based compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, material science, and biomedical research. This compound, characterized by its unique siloxane backbone and methoxy functional groups, serves as a critical building block in the development of advanced materials and pharmaceutical intermediates. Recent studies have explored its potential in drug delivery systems, surface modification, and as a precursor for silicon-containing polymers, highlighting its broad utility in interdisciplinary research.

One of the most notable advancements involves the use of 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane in the synthesis of silicon-based drug carriers. Researchers have demonstrated its efficacy in forming stable, biocompatible nanoparticles capable of encapsulating hydrophobic drugs, thereby enhancing their solubility and bioavailability. A 2023 study published in the Journal of Controlled Release reported that these nanoparticles exhibited improved tumor-targeting efficiency and reduced systemic toxicity in preclinical models, suggesting promising applications in oncology therapeutics.

In material science, this compound has been employed as a crosslinking agent in the fabrication of hybrid organic-inorganic polymers. Its ability to form robust siloxane networks under mild conditions has made it a preferred choice for developing coatings with enhanced mechanical properties and chemical resistance. Recent work published in ACS Applied Materials & Interfaces showcased its role in creating anti-fouling surfaces for medical devices, significantly reducing bacterial adhesion and biofilm formation. These findings underscore its potential in addressing challenges related to medical device-associated infections.

Furthermore, 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane has been investigated for its role in the development of silicon-containing dendrimers. These dendrimers, characterized by their well-defined nanostructures, have shown exceptional promise in gene delivery and diagnostic imaging. A 2024 study in Advanced Functional Materials highlighted the compound's utility in constructing dendrimers with high payload capacity and tunable surface functionality, enabling precise control over interactions with biological systems. Such advancements pave the way for next-generation theranostic platforms.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of derivatives based on 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane. Recent efforts have focused on green chemistry approaches to minimize the use of hazardous reagents and improve yield. Additionally, comprehensive toxicological studies are needed to fully assess the biocompatibility of these materials in long-term applications. Collaborative research between chemists, material scientists, and pharmacologists will be essential to unlock the full potential of this versatile compound.

In conclusion, 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane (CAS: 18406-41-2) represents a cornerstone in the intersection of chemistry and biomedicine. Its multifaceted applications, from drug delivery to advanced materials, underscore its significance in contemporary research. As investigations continue to unravel its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:18406-41-2)1,2-BIS(TRIMETHOXYSILYL)ETHANE
sfd5110
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:18406-41-2)3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane
A1202114
Purity:99%
Quantity:25g
Price ($):162.0
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